Piptocarphin A Cytotoxic Potency in P388 Murine Leukemia: Direct Comparison with Vernobockolide B, Piptocarphin C, and Hirsutolide
In a direct head-to-head cytotoxicity screen against the mouse lymphoid tumor cell line P388, Piptocarphin A (IC50 = 0.77 μM) demonstrated 1.71-fold higher potency than piptocarphin C (IC50 = 1.32 μM) and 2.35-fold higher potency than vernobockolide B (IC50 = 1.81 μM). Piptocarphin A's activity was statistically indistinguishable from that of piptocarphin F (IC50 = 0.73 μM) [1]. The compounds were isolated from the same plant material (Vernonia bockiana aerial parts) and tested under identical assay conditions, eliminating inter-laboratory variability as a confounding factor [1].
| Evidence Dimension | Cytotoxic activity (IC50) against murine lymphoid tumor P388 cells |
|---|---|
| Target Compound Data | IC50 = 0.77 μM |
| Comparator Or Baseline | Piptocarphin C (IC50 = 1.32 μM), Vernobockolide B (IC50 = 1.81 μM), Piptocarphin F (IC50 = 0.73 μM) |
| Quantified Difference | 1.71× more potent than piptocarphin C; 2.35× more potent than vernobockolide B; 1.05× less potent than piptocarphin F |
| Conditions | P388 murine lymphoid tumor cell line; compounds co-isolated from Vernonia bockiana aerial parts; identical assay conditions |
Why This Matters
For researchers requiring a defined potency benchmark in P388-based screening, Piptocarphin A provides a reproducible mid-point reference (0.77 μM) within this compound series, enabling calibrated comparative pharmacology studies without the confounding variability introduced by structurally distinct comparator compounds.
- [1] Huo J, Yang SP, Xie BJ, et al. Cytotoxic sesquiterpenoids from Vernonia bockiana. J Asian Nat Prod Res. 2008;10(6):571-575. View Source
